Cas no 14416-24-1 (1,2,3-Benzenetriol, 5-nitro-)

• Product Name: 1,2,3-Benzenetriol, 5-nitro-
• CAS No: 14416-24-1
• MF: C₆H₅NO₅
• MW: 171.107601881027
• CID: 1314176
• PubChem ID: 19910425
• Update Time: 2025-04-20

1,2,3-Benzenetriol, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol, 5-nitro-
• Mononitropyrogallol
• 14416-24-1
• 5-nitrobenzene-1,2,3-triol
• SCHEMBL9743157
• 5-Nitropyrogallol
• DB-253451
• C6H5NO5

• Inchi： 1S/C6H5NO5/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,8-10H
• InChI Key： BRDMJOGAJXYGDI-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 171.01675
• Monoisotopic Mass: 171.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 103.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols